Sodium 2-(3-((2-methyl-4-sulfonatophenyl)amino)-6-(o-tolylamino)xanthylium-9-yl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Sodium 2-(3-((2-methyl-4-sulfonatophenyl)amino)-6-(o-tolylamino)xanthylium-9-yl)benzoate, also known as this compound, is a useful research compound. Its molecular formula is C34H25N2NaO6S and its molecular weight is 612.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Heterocyclic Compounds - Heterocyclic Compounds, Fused-Ring - Heterocyclic Compounds, 3-Ring - Xanthenes - Rhodamines - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Cosmetics -> Cosmetic colorant; Hair dyeing. However, this does not mean our product can be used or applied in the same or a similar way.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Food Preservation and Safety
Sodium benzoate is widely recognized for its preservative qualities in the food and beverage industry, contributing to the extended shelf life of products by inhibiting the growth of potentially harmful bacteria, yeast, and fungi. Concerns have been raised regarding its safety, as it can react with ascorbic acid in beverages to produce benzene, a known carcinogen. Despite this, sodium benzoate continues to be used due to its efficacy as a preservative and its role in maintaining food safety (Piper & Piper, 2017).
Therapeutic Applications
In the medical field, sodium benzoate has found applications in treating a range of disorders. It has shown promise in the management of urea cycle disorders, schizophrenia, early-stage Alzheimer's disease, and Parkinson's disease, among others. Its mechanism as a competitive inhibitor of D-amino acid oxidase, which influences neurotransmission and cognitive functioning, underpins some of these therapeutic uses. However, its potential neurotoxic and teratogenic effects call for cautious application (Piper & Piper, 2017).
Material Science and Technology
Sodium-based compounds have been explored for various applications in material science, including the development of sodium-metal anodes for sodium-metal batteries (SMBs). These batteries are considered promising for energy storage systems due to their advantageous properties, such as high energy density and cost-effectiveness. Research focuses on overcoming challenges like dendrite growth, unstable solid electrolyte interphases, and low Coulombic efficiency to make SMBs more feasible for widespread use (Lee et al., 2019).
Mechanism of Action
Target of Action
Violamine R, also known as Sodium 2-(3-((2-methyl-4-sulfonatophenyl)amino)-6-(o-tolylamino)xanthylium-9-yl)benzoate, is a potent fluorophore
Mode of Action
Violamine R exhibits environment and temperature-dependent photoluminescence (PL) intermittency, also known as "blinking" . This blinking is analyzed using probability histograms of emissive and non-emissive periods . The kinetics for dark state production and decay are dispersed, as observed in previous studies .
Result of Action
The result of Violamine R’s action is the generation of photoluminescence . This property makes it useful in applications that require the measurement of temperatures spanning the glass-transition temperature (Tg) of the polymer host .
Action Environment
The action of Violamine R is influenced by both the environment and temperature . It has been studied in two environments: poly(vinyl alcohol) (PVOH) and single crystals of potassium acid phthalate (KAP) . In both PVOH and KAP, the blinking mechanisms of Violamine R have different temperature dependences .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for Sodium 2-(3-((2-methyl-4-sulfonatophenyl)amino)-6-(o-tolylamino)xanthylium-9-yl)benzoate involves the reaction of 2-(3-((2-methyl-4-nitrophenyl)amino)-6-(o-tolylamino)xanthylium-9-yl)benzoic acid with sodium sulfite followed by reduction with sodium dithionite to yield the final product.", "Starting Materials": [ "2-amino-3-methyl-4-nitrobenzoic acid", "o-toluidine", "2-amino-6-bromo-xanthene", "sodium sulfite", "sodium dithionite" ], "Reaction": [ "Step 1: 2-amino-3-methyl-4-nitrobenzoic acid is reacted with o-toluidine and 2-amino-6-bromo-xanthene in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to yield 2-(3-((2-methyl-4-nitrophenyl)amino)-6-(o-tolylamino)xanthylium-9-yl)benzoic acid.", "Step 2: 2-(3-((2-methyl-4-nitrophenyl)amino)-6-(o-tolylamino)xanthylium-9-yl)benzoic acid is treated with sodium sulfite in the presence of a base such as sodium hydroxide to yield the corresponding sulfonate derivative.", "Step 3: The sulfonate derivative is then reduced with sodium dithionite in the presence of a reducing agent such as sodium borohydride to yield Sodium 2-(3-((2-methyl-4-sulfonatophenyl)amino)-6-(o-tolylamino)xanthylium-9-yl)benzoate." ] } | |
6252-76-2 | |
Molecular Formula |
C34H25N2NaO6S |
Molecular Weight |
612.6 g/mol |
IUPAC Name |
sodium;2-[3-(2-methylanilino)-6-(2-methyl-4-sulfonatoanilino)xanthen-10-ium-9-yl]benzoate |
InChI |
InChI=1S/C34H26N2O6S.Na/c1-20-7-3-6-10-29(20)35-22-11-14-27-31(18-22)42-32-19-23(36-30-16-13-24(17-21(30)2)43(39,40)41)12-15-28(32)33(27)25-8-4-5-9-26(25)34(37)38;/h3-19,35-36H,1-2H3,(H-,37,38,39,40,41);/q;+1/p-1 |
InChI Key |
UWMZZSRDUVJJDP-UHFFFAOYSA-M |
Isomeric SMILES |
CC1=CC=CC=C1NC2=CC3=C(C=C2)C(=C4C=CC(=NC5=C(C=C(C=C5)S(=O)(=O)[O-])C)C=C4O3)C6=CC=CC=C6C(=O)O.[Na+] |
SMILES |
CC1=CC=CC=C1NC2=CC3=C(C=C2)C(=C4C=CC(=NC5=C(C=C(C=C5)S(=O)(=O)[O-])C)C=C4O3)C6=CC=CC=C6C(=O)O.[Na+] |
Canonical SMILES |
CC1=CC=CC=C1NC2=CC3=C(C=C2)C(=C4C=CC(=CC4=[O+]3)NC5=C(C=C(C=C5)S(=O)(=O)[O-])C)C6=CC=CC=C6C(=O)[O-].[Na+] |
6252-76-2 | |
synonyms |
henyl)amino]-,hydroxide,innersalt,monosodiumsalt; xanthylium,9-(2-carboxyphenyl)-3-[(2-methylphenyl)amino]-6-[(2-methyl-4-sulfop; xanthylium,9-(2-carboxyphenyl)-3-[(2-methylphenyl)amino]-6-[(2-methyl-4-sulfophenyl)amino]-,hydroxide,innersalt,monosodium |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.